Cas no 154094-97-0 (2-(1H-imidazol-1-yl)ethan-1-amine hydrochloride)

• Product Name: 2-(1H-imidazol-1-yl)ethan-1-amine hydrochloride
• CAS No: 154094-97-0
• MF: C₅H₁₀ClN₃
• MW: 147.605999469757
• MDL: MFCD08277234
• CID: 904158
• Update Time: 2025-06-08

2-(1H-imidazol-1-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1H-imidazol-1-yl)ethanamine hydrochloride
• 1H-Imidazole-1-ethanamine monohydrochloride
• 2-(1H-IMIDAZOL-1-YL)ETHANAMINE HCL
• 2-(1H-Imidazol-1-Yl)Ethanamine Hydrochlorid
• PubChem12985
• KSC496M6N
• NSC280770
• LS20098
• 2-imidazol-1-ylethanamine;hydrochloride
• [2-(1H-Imidazol-1-yl)ethyl]amine HCl
• [2-(1H-Imidazol-1-yl)ethyl]amine diHCl
• AX8163660
• AB00
• 2-(1H-imidazol-1-yl)ethan-1-amine hydrochloride

• MDL： MFCD08277234
• Inchi： 1S/C5H9N3.ClH/c6-1-3-8-4-2-7-5-8;/h2,4-5H,1,3,6H2;1H
• InChI Key： VOALRMMSSHIANT-UHFFFAOYSA-N
• SMILES： Cl.N1(C=NC=C1)CCN

Computed Properties

• Exact Mass: 147.05600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 64.7
• Topological Polar Surface Area: 43.8

Experimental Properties

• PSA: 43.84000
• LogP: 1.34410

2-(1H-imidazol-1-yl)ethan-1-amine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 2-(1H-imidazol-1-yl)ethan-1-amine hydrochloride

Recent Advances in the Study of 2-(1H-imidazol-1-yl)ethan-1-amine Hydrochloride (CAS: 154094-97-0)

2-(1H-imidazol-1-yl)ethan-1-amine hydrochloride (CAS: 154094-97-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its imidazole moiety and amine hydrochloride functionality, has been the subject of recent studies due to its potential applications in drug development, particularly in the modulation of biological targets such as receptors and enzymes. The unique structural features of this compound make it a valuable scaffold for the design of novel therapeutic agents.

Recent research has focused on the synthesis and characterization of 2-(1H-imidazol-1-yl)ethan-1-amine hydrochloride, with an emphasis on optimizing its physicochemical properties and biological activity. Studies have demonstrated its utility as a building block in the synthesis of more complex molecules, including inhibitors of specific enzymes involved in disease pathways. For instance, its role in the development of histamine receptor ligands has been explored, highlighting its potential in treating allergic and inflammatory conditions.

In addition to its pharmacological applications, 2-(1H-imidazol-1-yl)ethan-1-amine hydrochloride has been investigated for its use in chemical biology tools. Its ability to form stable complexes with metal ions has been leveraged in the design of probes for studying metalloenzymes and metal-mediated biological processes. This dual functionality as both a therapeutic agent and a research tool underscores its versatility and importance in the field.

One of the key challenges in the study of this compound has been its stability and solubility under physiological conditions. Recent advancements in formulation techniques have addressed these issues, enabling more efficient delivery and improved bioavailability. These developments have paved the way for preclinical studies, where the compound has shown promising results in animal models of disease.

The mechanism of action of 2-(1H-imidazol-1-yl)ethan-1-amine hydrochloride has been elucidated through a combination of structural biology and computational modeling. These studies have revealed its interactions with target proteins at the atomic level, providing insights into its selectivity and potency. Such detailed understanding is crucial for the rational design of derivatives with enhanced therapeutic profiles.

Future research directions for this compound include exploring its potential in combination therapies and its application in emerging areas such as targeted drug delivery and personalized medicine. The ongoing development of novel synthetic routes and analytical methods will further enhance its utility and accessibility for researchers and clinicians alike.

In conclusion, 2-(1H-imidazol-1-yl)ethan-1-amine hydrochloride (CAS: 154094-97-0) represents a promising candidate for both therapeutic and research applications. Its unique chemical properties and biological activity make it a valuable asset in the ongoing quest for innovative solutions to complex medical challenges. Continued investigation into its mechanisms and applications will undoubtedly yield further breakthroughs in the field of chemical biology and pharmaceutical sciences.